Methyl-(4-o-tolyl-pyrimidin-5-yl)-amine

• Molecular Formula: C12H13N3
• Molecular Weight: 199.25 g/mol
• IUPAC Name: N-methyl-4-(2-methylphenyl)pyrimidin-5-amine
• InChI: InChI=1S/C12H13N3/c1-9-5-3-4-6-10(9)12-11(13-2)7-14-8-15-12/h3-8,13H,1-2H3
• InChI Key: MRFYCUULXFYUAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC=NC=C2NC

Description

Methyl-(4-o-tolyl-pyrimidin-5-yl)-amine is a useful research compound. Its molecular formula is C12H13N3 and its molecular weight is 199.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl-(4-o-tolyl-pyrimidin-5-yl)-carbamic acid tert-butyl ester (120 mg, 0.40 mmol) was treated with 4M HCl in dioxane (3 mL) for 45 minutes after which all volatiles were removed under reduced pressure to give methyl-(4-o-tolyl-pyrimidin-5-yl)-amine as waxy oil. This material was dissolved in dichloromethane (3 mL) and treated with N-ethyldiisopropyl-amine (210 μL, 1.2 mmol) and 3,5-bis-trifluoromethylbenzoyl chloride (166 mg, 0.60 mmol CAS RN 1271-19-8). After stirring for 1 h, the reaction mixture was loaded directly onto a silica gel column. Elution with 50% ethyl acetate in n-hexane yielded the desired compound as a yellow solid (78 mg, 44%). MS (ESI): m/z=440.1 [M+H]+.